1,3,4,5-Tetrahydro-2H-1,4-benzodiazepin-2-one
Overview
Description
1,3,4,5-Tetrahydro-2H-1,4-benzodiazepin-2-one is a chemical compound that belongs to the benzodiazepine class, which is known for its broad spectrum of biological activities, including anxiolytic, anticonvulsant, and analgesic effects. These compounds are recognized for their ability to bind to benzodiazepine receptors and have been the subject of extensive pharmacological studies .
Synthesis Analysis
Several methods have been developed for the synthesis of tetrahydro-1,4-benzodiazepin-2-one derivatives. One approach involves the synthesis of 4-N-alkylamino derivatives and corresponding ammonium quaternary salts, which were evaluated for psychotropic activity . Another method includes the enantioselective synthesis of 4-substituted derivatives through chiral Lewis base-catalyzed hydrosilylation, yielding products with high enantioselectivity . Additionally, a one-pot synthesis method using a sequential Ugi 4CC/Staudinger/aza-Wittig reaction has been reported . A five-component condensation reaction has also been utilized to synthesize 2-aryl derivatives with antibacterial activities . Moreover, cycloaddition reactions have been employed to create 2a,4-disubstituted derivatives .
Molecular Structure Analysis
The molecular structure of these compounds has been elucidated using various analytical techniques. For instance, the absolute configuration of one of the enantioselectively synthesized products was determined by X-ray crystallographic analysis . Similarly, the structure of a synthesized compound was confirmed unambiguously by single-crystal X-ray analysis . The crystal and molecular structure of a 5-(3-methylbenzoyl) derivative was studied, revealing intermolecular hydrogen bonding and π-π interactions, which were further analyzed using Hirshfeld surface analysis .
Chemical Reactions Analysis
The chemical reactivity of tetrahydro-1,4-benzodiazepin-2-one derivatives has been explored in various reactions. For example, the reactions of 2,3-dihydro-1H-1,5-benzodiazepines with chloroacetyl chlorides have been studied, leading to the synthesis of azeto[1,2-a][1,5]benzodiazepin-1(2H)-ones, with some cases showing ring contraction .
Physical and Chemical Properties Analysis
The physical and chemical properties of these compounds are closely related to their pharmacological activities. The synthesized derivatives have been characterized using techniques such as IR spectroscopy, mass spectrometry, 1H NMR, and 13C NMR . The electronic properties were also studied using density functional theory calculations, which included frontier molecular orbital energies and molecular electrostatic potential maps to identify chemical reactive sites .
Scientific Research Applications
Chemical Synthesis and Structural Analysis :
- Fryer, Winter, and Stcrnbach (1967) demonstrated the formation of 1,3-dihydro or 1,5-dihydro-1,4-benzodiazepin-2-ones from 4-sulfonyl derivatives of 5-phenyl-1,3,4,5-tetrahydro-1,4-benzodiazepin-2-ones, depending on the conditions used (Fryer, R. I., Winter, D., & Stcrnbach, L. H., 1967).
- Naveen et al. (2019) synthesized and characterized 5-(3-Methylbenzoyl)-4-methyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one, a benzodiazepine derivative with potential applications in cancer research (Naveen, S., Kumara, K., et al., 2019).
Medicinal Chemistry and Pharmacology :
- Dengiz et al. (2010) reported a new synthetic methodology for constructing the 1,3,4,5-tetrahydro-2H-1,3-benzodiazepin-2-one skeleton, highlighting its significance in medicinal chemistry (Dengiz, Ç., Özcan, S., et al., 2010).
- Spencer, Rathnam, and Chowdhry (2010) discussed the use of 1,4-benzodiazepin-2-ones in medicinal chemistry, including as G-protein-coupled receptor antagonists and anticancer agents (Spencer, J., Rathnam, R. P., & Chowdhry, B., 2010).
Anti-HIV Activity :
- Breslin et al. (1999) explored the anti-HIV activity of 1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one derivatives, showing significant inhibition of HIV-1 replication (Breslin, H., Kukla, M., et al., 1999).
Molecular Dynamics and Spectroscopy :
- Malik, Hassan, Rosenbaum, and Duddeck (1989) investigated the molecular dynamics of substituted 1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one derivatives, providing insights into their conformational properties (Malik, F., Hassan, M., et al., 1989).
Corrosion Inhibition Studies :
- Sebhaoui et al. (2019) investigated the corrosion inhibition efficiency of benzodiazepine derivatives on carbon steel, showing their potential application in materials science (Sebhaoui, J., El Bakri, Y., et al., 2019).
Mechanism of Action
Target of Action
It has been shown to possess significant anti-hiv-1 activity , suggesting that it may interact with proteins involved in the HIV-1 replication process.
Mode of Action
It is known to inhibit HIV-1 replication
Biochemical Pathways
The biochemical pathways affected by 1,3,4,5-Tetrahydro-2H-1,4-benzodiazepin-2-one are likely related to the HIV-1 replication process, given its demonstrated anti-HIV-1 activity . .
Pharmacokinetics
Its physical and chemical properties such as melting point (143-144 °c), boiling point (3390±210 °C), and solubility in DMSO and methanol can influence its bioavailability.
Result of Action
The result of the action of this compound is the inhibition of HIV-1 replication . This suggests that it may have potential therapeutic applications in the treatment of HIV-1 infections.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These can include the pH of the environment, the presence of other compounds, and the temperature . .
Safety and Hazards
Safety precautions for handling TBO include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
Future Directions
properties
IUPAC Name |
1,3,4,5-tetrahydro-1,4-benzodiazepin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O/c12-9-6-10-5-7-3-1-2-4-8(7)11-9/h1-4,10H,5-6H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROXAFEIDZVHGFX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2NC(=O)CN1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70171291 | |
Record name | Tetrahydro-1,4-benzodiazepin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70171291 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1824-72-2 | |
Record name | Tetrahydro-1,4-benzodiazepin-2-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001824722 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tetrahydro-1,4-benzodiazepin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70171291 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of TBO derivatives in the context of HIV research?
A: TBO derivatives are structurally similar to 4,5,6,7-Tetrahydro-5-methylimidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-ones (TIBO) compounds, which have demonstrated significant anti-HIV-1 activity [, ]. Researchers investigated TBOs, which are essentially truncated TIBO analogues, to understand the impact of removing the 5-membered imidazole ring on anti-HIV activity.
Q2: What were the key findings regarding the anti-HIV activity of TBO derivatives?
A: While TBO derivatives exhibited lower potency compared to their parent TIBO compounds, they still displayed significant anti-HIV-1 activity [, ]. This finding suggests that the core structure of 1,3,4,5-Tetrahydro-2H-1,4-benzodiazepin-2-one holds potential for further development as a scaffold for anti-HIV drug discovery.
Q3: How does the structure of TBO derivatives relate to their activity?
A: The research primarily focuses on the removal of the 5-membered imidazole ring present in TIBO compounds [, ]. Further studies exploring modifications to the substituents on the this compound core could provide valuable insights into structure-activity relationships and guide the development of more potent and selective anti-HIV agents.
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